Cas no 1805032-14-7 (3-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 3-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1805032-14-7
• MF: C₈H₄F₄INO₃
• MW: 365.020348548889
• CID: 4837483
• Update Time: 2025-05-23

3-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C8H4F4INO3/c9-1-3-5(13)4(17-8(10,11)12)2-14-6(3)7(15)16/h2H,1H2,(H,15,16)
• InChI Key： MDAILFYKYPVDBY-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(=O)O)C=1CF)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.7
• Topological Polar Surface Area: 59.4

Additional information on 3-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylic acid

Introduction to 3-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylic Acid (CAS No. 1805032-14-7)

3-(Fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylic acid, identified by its CAS number 1805032-14-7, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of molecules widely recognized for their diverse biological activities and utility in drug development. The structural features of this compound, particularly the presence of a fluoromethyl group, an iodo substituent, and a trifluoromethoxy group, endow it with unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The fluoromethyl group is a key functional moiety in this compound, contributing to its reactivity and potential applications in medicinal chemistry. Fluorine atoms are known for their ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules, making them indispensable in the design of modern drugs. The introduction of fluorine into organic molecules often enhances metabolic stability, improves binding affinity to biological targets, and can influence the overall bioavailability of a compound. In the case of 3-(fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylic acid, the fluoromethyl group serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives with tailored properties.

The presence of an iodo substituent in the pyridine ring adds another layer of complexity to this compound's chemistry. Iodine is a halogen that can participate in various chemical reactions, including cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental tools in organic synthesis, allowing for the efficient construction of carbon-carbon bonds and the introduction of diverse functional groups. The iodo atom in 3-(fluoromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-carboxylic acid can be readily transformed into other halides or used in metal-catalyzed reactions to access novel molecular architectures.

The > group contributes to its overall stability and reactivity, making it a suitable candidate for further derivatization and optimization.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyridine derivatives. The unique combination of functional groups in 3-(,fluoromethyl>)-4,,iodo>)-5,,trifluoromethoxy>)-pyridine-2-carboxylic acid positions it as a promising scaffold for drug discovery. For instance, researchers have explored its potential as an intermediate in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The ability to introduce additional functional groups via cross-coupling reactions allows for the creation of highly specific inhibitors targeting particular enzymatic pathways.

The pharmaceutical industry has also leveraged this compound in the development of agrochemicals. Pyridine derivatives are widely used as active ingredients in pesticides due to their efficacy and environmental profile. The structural features of 3-(,fluoromethyl>)-4,,iodo>)-5,,trifluoromethoxy>)-pyridine-2-carboxylic acid make it a valuable building block for designing novel agrochemicals with improved pest control properties.

Synthetic chemists have utilized this compound as a key intermediate in multi-step syntheses aimed at creating complex molecules with therapeutic potential. The strategic placement of the ,fluoromethyl>, iodo, and trifluoromethoxy groups provides multiple points for chemical modification, enabling access to a wide range of derivatives. These derivatives can be screened for biological activity across various assays, identifying compounds with desirable pharmacological properties.

The role of computational chemistry and molecular modeling has been instrumental in understanding the behavior of 3-(,fluoromethyl>, iodo, and trifluoromethoxy)-pyridine-2-carboxylic acid both chemically and biologically. These tools allow researchers to predict how modifications to the molecule might affect its interactions with biological targets, providing insights that guide synthetic efforts and lead optimization strategies.

In conclusion, 3-(,fluoromethyl>, iodo, and trifluoromethoxy)-pyridine-2-carboxylic acid (CAS No. 1805032-14-7) is a versatile compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an excellent candidate for further functionalization and optimization, leading to novel compounds with enhanced biological activity and improved therapeutic profiles.